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Compound of Interest |

Compound Name: 3-Amino-2-methylbenzonitrile
CAS No.: 69022-35-1
Cat. No.: B1266821
Get Quote
. J

CAS Number: 69022-35-1 Molecular Formula: CsHsN2 Molecular Weight: 132.16 g/mol IUPAC
Name: 3-Amino-2-methylbenzonitrile[1]

Executive Summary

3-Amino-2-methylbenzonitrile is a vicinal trisubstituted benzene derivative employed
primarily as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its
structure features a nitrile group (position 1), a methyl group (position 2), and an amino group
(position 3). This 1,2,3-substitution pattern introduces steric crowding that distinctively
influences its solubility and crystalline packing compared to its meta- or para- isomers.

While specific quantitative solubility data (mg/mL) for this isomer is sparse in public literature,
its behavior can be accurately modeled based on structural analogs and functional group
interactions. This guide outlines the predicted solubility landscape, provides a self-validating
protocol for experimental determination, and details application-specific solvent selection.

Physicochemical Profile & Solubility Landscape
Structural Analysis
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The molecule contains three distinct functional domains that dictate its solvent interaction:

 Nitrile Group (-CN): A strong dipole that accepts hydrogen bonds; promotes solubility in polar
aprotic solvents.

e Amino Group (-NH2): A hydrogen bond donor/acceptor; enhances solubility in polar protic
solvents (alcohols) and allows for pH-dependent solubility manipulation.

e Methyl Group (-CHs): A hydrophobic moiety that reduces water solubility and increases
affinity for non-polar organic solvents.

Solubility Classification Table

Based on thermodynamic principles and analog data (e.g., 3-aminobenzonitrile).
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. . Primary L
Representative Predicted . Application
Solvent Class . Interaction
Solvents Solubility . Context
Mechanism
) ) Reaction
) DMSO, DMF, Excellent (>100 Dipole-dipole, H- )
Polar Aprotic medium (e.g.,
DMAc mg/mL) bond acceptance )
SnAr, Couplings)
Methanol, Hydrogen )
) Good (20-50 ) Hydrogenation,
Polar Protic Ethanol, bonding o
mg/mL) Recrystallization
Isopropanol (Donor/Acceptor)
Dichloromethane Dispersion )
) Good (>30 Extraction,
Chlorinated (DCM), forces, weak
mg/mL) ] Chromatography
Chloroform dipoles
Work-up,
Ethyl Acetate, Moderate (10-30 ) ] o
Esters/Ethers Dipole-dipole Crystallization
THF, MTBE mg/mL)
co-solvent
Toluene, ) ) ]
Dispersion forces  Anti-solvent for
Non-Polar Hexane, Low (<5 mg/mL) S
(Van der Waals) precipitation
Heptane
Hydrophobic Waste stream
Aqueous Water (pH 7) Poor (<1 mg/mL)

effect dominates

(unless acidified)

Critical Note: The ortho-methyl group (position 2) creates steric hindrance that may slightly

reduce solubility in bulky solvents compared to the unhindered 3-aminobenzonitrile isomer.

Experimental Protocol: Solubility Determination

Since exact literature values vary by batch purity and polymorph, the following self-validating

protocol is recommended to determine the precise solubility limit for your specific lot.
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Method: Saturation Shake-Flask (Gravimetric/HPLC)

Start: Weigh Excess Solid (~100 mg)

Add Solvent (1.0 mL)
Temperature: 25°C

l

Agitate (Vortex/Shaker)
Time: 24 Hours

Is Solid Visible?

Yes (Saturation Reached)

o (Fully Dissolved

Filter Supernatant

(0.45 pm PTFE) Add more Solid (+50 mg)

Analyze Filtrate
(HPLC or Gravimetric)

Click to download full resolution via product page
Figure 1: Workflow for determining thermodynamic solubility limits.
Step-by-Step Procedure:

» Preparation: Place approximately 50 mg of 3-Amino-2-methylbenzonitrile into a clear glass
vial (HPLC vial or 4 mL dram).

e Solvent Addition: Add exactly 0.5 mL of the target solvent.
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» Equilibration: Cap tightly and vortex for 1 minute. Place on an orbital shaker at 25°C for 24
hours.

e Observation:

o If the solution is clear, add more solid (25 mg increments) until a persistent precipitate
remains.

o If solid remains, proceed to filtration.

o Sampling: Centrifuge or let settle. Filter the supernatant through a 0.45 um PTFE syringe
filter.

e Quantification:
o Gravimetric: Evaporate a known volume of filtrate to dryness and weigh the residue.
o HPLC: Dilute filtrate 100x in mobile phase and inject against a standard curve.

Application Context & Solvent Selection
Synthesis & Reaction Solvents

In synthetic workflows, particularly Buchwald-Hartwig aminations or nucleophilic substitutions,
3-Amino-2-methylbenzonitrile is often dissolved in:

e 1.4-Dioxane: Preferred for palladium-catalyzed coupling reactions due to high boiling point
and excellent solubilizing power.

e Toluene: Used in biphasic systems; however, solubility may be limited at room temperature,
requiring heating to >80°C for effective dissolution.

Purification & Crystallization

To purify the compound from reaction mixtures:

e Solvent System: Ethyl Acetate / Hexane.
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» Strategy: Dissolve the crude material in minimal hot Ethyl Acetate (where solubility is
moderate-high), then slowly add Hexane (anti-solvent) to induce precipitation of the purified

solid.

Safety & Handling (SDS Highlights)

Signal Word:DANGER

Hazard Class H-Code Description

Acute Toxicity (Oral) H301 Toxic if swallowed.

Acute Toxicity (Dermal) H311 Toxic in contact with skin.
Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319 Causes serious eye irritation.

Handling Precautions:
o Engineering Controls: Always handle inside a chemical fume hood. Avoid dust generation.

o PPE: Nitrile gloves (double-gloving recommended for DMSO solutions), safety goggles, and
lab coat.

o Spill Cleanup: Do not dry sweep. Dampen with water or use a HEPA vacuum to avoid
airborne dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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